Cas no 1805044-27-2 (Methyl 4-bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-3-carboxylate)

• Product Name: Methyl 4-bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-3-carboxylate
• CAS No: 1805044-27-2
• MF: C₉H₇BrClF₂NO₂
• MW: 314.511187791824
• CID: 4867532
• Update Time: 2025-05-26

Methyl 4-bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C9H7BrClF2NO2/c1-16-9(15)6-5(10)2-4(3-11)14-7(6)8(12)13/h2,8H,3H2,1H3
• InChI Key： ZUVVBLFHYVUBOY-UHFFFAOYSA-N
• SMILES： BrC1C=C(CCl)N=C(C(F)F)C=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-3-carboxylate

Comprehensive Overview of Methyl 4-bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805044-27-2)

The chemical compound Methyl 4-bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805044-27-2) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and chloromethyl groups, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and crop protection formulations.

One of the key reasons for the growing attention toward Methyl 4-bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-3-carboxylate is its role in the development of fluorinated compounds, which are widely used in modern medicinal chemistry. Fluorination is a hot topic in the scientific community, as it often enhances the metabolic stability and bioavailability of drug candidates. The presence of the difluoromethyl group in this compound aligns with current trends in the design of next-generation therapeutics, addressing common challenges such as enzymatic degradation and poor solubility.

In addition to its pharmaceutical applications, CAS No. 1805044-27-2 is also explored in agrochemical research. The pyridine core structure is a common motif in pesticides and herbicides, and the introduction of bromo and chloromethyl substituents can lead to novel modes of action against pests and weeds. This is particularly relevant as the agricultural sector seeks sustainable solutions to combat resistance issues in conventional agrochemicals.

From a synthetic chemistry perspective, Methyl 4-bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-3-carboxylate offers versatility in further functionalization. The ester group allows for easy hydrolysis or transesterification, while the bromo and chloromethyl groups provide handles for cross-coupling reactions and nucleophilic substitutions. These properties make it a sought-after building block in organic synthesis, especially in the construction of complex heterocyclic systems.

The compound’s stability and handling requirements are also frequently discussed topics among researchers. Proper storage conditions, such as protection from moisture and light, are essential to maintain its integrity. While not classified as hazardous under standard regulations, appropriate laboratory practices should always be followed when working with CAS No. 1805044-27-2 to ensure safety and reproducibility in experiments.

Another area of interest is the environmental impact of fluorinated pyridines. As sustainability becomes a priority in chemical manufacturing, researchers are investigating greener synthesis routes for compounds like Methyl 4-bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-3-carboxylate. Catalytic methods and solvent-free reactions are among the innovative approaches being explored to reduce waste and energy consumption.

In summary, Methyl 4-bromo-6-(chloromethyl)-2-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805044-27-2) is a multifaceted compound with broad relevance in cutting-edge research. Its applications span from drug development to agrochemical innovation, driven by its unique structural attributes and reactivity. As scientific advancements continue, this compound is likely to play an even more prominent role in addressing global challenges in health and agriculture.